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Mechanism of Action: From Serotonin to DGKo
Inhibition
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Compound Focus: Ritanserin

CAS No.: 87051-43-2

Cat. No.: S541477

Ritanserin's mechanism varies by biological context. The following diagram illustrates its two primary,

context-dependent mechanisms of action.
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Overview of Key Experimental Evidence

The following table summarizes the methodologies and key findings from pivotal studies on ritanserin.

Experimental

. Key In-Vitro Key In-Vivo . o
Disease Model Model & Cell Major Findings
) Methods Model
Lines
Acute Myeloid  Cell lines: Kasumi- CCK-8 cell NOD- Inhibited cell proliferation,
Leukemia 1, KG-1a; Primary viability assay, @ PRKDC/IL- induced apoptosis;
(AML) [1] human AML cells Annexin V/PI 2RG/mouse suppressed tumor growth
[1] apoptosis xenograft [1] in vivo; DGKa expression
assay,
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Experimental

) Key In-Vitro Key In-Vivo ) o
Disease Model Model & Cell Major Findings
Lines Methods Model
Western correlated with poor
blotting [1] survival [1].
Glioblastoma Not specified in Not specified Not specified Acts as a potent DGKa
& Melanoma detail; research in detail [2] [2] inhibitor; potential for
[2] referenced as treating specific cancer
identifying types [2].
ritanserin’s role [2]
Congenital Mutant human gPCR, Not applicable  Rescued PAX6
Aniridia [3] limbal epithelial Western (in-vitro study)  haploinsufficiency,
cells (LECs) [3] blotting, cell [3] improved cell migration,
migration restored target gene
assays [3] expression via MEK/ERK
pathway suppression [3].
Aniridia- Primary human gPCR, Not applicable  Altered expression of
associated limbal stromal cells  Western (in-vitro study) PAX6, TGF-31, and
Keratopathy (LSCs) from blotting [4] [4] keratocyte markers;

[4]

aniridia patients
and healthy
subjects [4]

Research Applications and Potential

Ritanserin is being investigated for repurposing in several areas:

potential impact on corneal
stromal wound healing [4].

e Oncology: Primarily for its DGKa inhibitory activity, which blocks pro-survival signals in cancer cells
and enhances antitumor immunity [1] [5] [2].
e Ophthalmology: For congenital aniridia and aniridia-associated keratopathy, where it restores PAX6
function and improves corneal transparency [4] [3].

¢ Neuroscience: Its potent 5-HTz2a/2Cc antagonism remains a valuable tool for probing serotonin
systems, despite its discontinued clinical development for psychiatric use [2] [6].
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Important Research Considerations

For your work, note that ritanserin is not an approved drug and is used for research purposes only [2]
[7]. Its affinity for multiple targets (polypharmacology) requires careful experimental design, including the

use of selective controls like ketanserin to distinguish 5-HT2a effects from DGKa effects [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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